Cas no 214977-79-4 (Prosta-6,14-dien-1-oic-17,17,18,18-d4acid, 5,9,11-trihydroxy-, (5S,6E,8b,9a,11a,14Z)- (9CI))

• Product Name: Prosta-6,14-dien-1-oic-17,17,18,18-d4acid, 5,9,11-trihydroxy-, (5S,6E,8b,9a,11a,14Z)- (9CI)
• CAS No: 214977-79-4
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 243022
• PubChem ID: 71434233
• Update Time: 2025-04-19

Prosta-6,14-dien-1-oic-17,17,18,18-d4acid, 5,9,11-trihydroxy-, (5S,6E,8b,9a,11a,14Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-6,14-dien-1-oic-17,17,18,18-d4acid, 5,9,11-trihydroxy-, (5S,6E,8b,9a,11a,14Z)- (9CI)
• iPF2α-VI-d4
• 5S,9ALPHA, 11ALPHA-TRIHYDROXY-(8BETA)-PROSTA-6E,14Z-DIEN-1-OIC-17,17,18,18-D4 ACID
• IPF2ALPHA-VI-D4
• DTXSID60849634
• (5S,8beta,9alpha,11alpha)-5,9,11-Trihydroxyprosta-6,14-dien-1-oic acid
• 214977-79-4
• (5S)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-oct-2-enylcyclopentyl]-5-hydroxyhept-6-enoic acid

• Inchi： 1S/C20H34O5/c1-2-3-4-5-6-7-10-16-17(19(23)14-18(16)22)13-12-15(21)9-8-11-20(24)25/h6-7,12-13,15-19,21-23H,2-5,8-11,14H2,1H3,(H,24,25)/t15-,16+,17-,18+,19-/m0/s1
• InChI Key： RZCPXIZGLPAGEV-APAFKAMOSA-N
• SMILES： O[C@@H]1C[C@@H]([C@@H](C=C[C@H](CCCC(=O)O)O)[C@H]1CC=CCCCCC)O

Computed Properties

• Exact Mass: 354.24062418g/mol
• Monoisotopic Mass: 354.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 98Ų